1-[(4-chlorophenyl)methyl]-N-(4-fluoro-3-nitrophenyl)-6-oxopyridine-3-carboxamide
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Description
1-[(4-chlorophenyl)methyl]-N-(4-fluoro-3-nitrophenyl)-6-oxopyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H13ClFN3O4 and its molecular weight is 401.78. The purity is usually 95%.
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Scientific Research Applications
Hydrogen Bonding and Molecular Structure
Research on anticonvulsant enaminones with structural elements similar to the compound highlights the importance of hydrogen bonding and molecular conformation in determining their biological activity. These studies provide insight into how the configuration and intermolecular interactions of molecules like "1-[(4-chlorophenyl)methyl]-N-(4-fluoro-3-nitrophenyl)-6-oxopyridine-3-carboxamide" might be analyzed to understand their pharmacological potential (Kubicki, Bassyouni, & Codding, 2000).
Synthesis and Characterization of Polyamides
Studies on the synthesis of aromatic polyamides provide a foundation for understanding how "this compound" could be utilized in the development of new materials. These polymers, known for their thermal stability and mechanical strength, could benefit from the incorporation of novel carboxamide compounds, enhancing properties such as solubility and film-forming ability (Hsiao, Yang, & Lin, 1999).
Biological Activity and CNS Potential
The synthesis and evaluation of Schiff’s bases and azetidinones derived from similar molecular structures highlight the central nervous system (CNS) activity potential. Such compounds have been investigated for their antidepressant and nootropic activities, suggesting that "this compound" could also be explored for similar pharmacological effects (Thomas, Nanda, Kothapalli, & Hamane, 2016).
Antipathogenic Activity
Research on thiourea derivatives with structural similarities to the compound indicates the potential for antipathogenic activity. These studies focus on the synthesis and evaluation of compounds for their interaction with bacterial cells, suggesting a direction for investigating the antibacterial and antibiofilm properties of "this compound" (Limban, Marutescu, & Chifiriuc, 2011).
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-N-(4-fluoro-3-nitrophenyl)-6-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClFN3O4/c20-14-4-1-12(2-5-14)10-23-11-13(3-8-18(23)25)19(26)22-15-6-7-16(21)17(9-15)24(27)28/h1-9,11H,10H2,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FERZANHUZDQDNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C=C(C=CC2=O)C(=O)NC3=CC(=C(C=C3)F)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClFN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.